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Compound of Interest

Compound Name: Allyl 2-furoate

Cat. No.: B1265727

Cross-Verification of Allyl 2-Furoate Properties:
A Comparative Guide

For researchers and professionals in drug development and chemical sciences, accurate
characterization of chemical compounds is paramount. This guide provides a cross-verification
of the physicochemical properties of Allyl 2-furoate against established literature values and
compares them with a structurally similar compound, Ethyl 2-furoate. Detailed experimental
protocols for key property determination are also presented to support robust in-house
verification.

Allyl 2-furoate (CAS 4208-49-5) is a carboxylic ester known for its characteristic caramel, fruity
aroma.[1][2] It is an organic compound consisting of a furan ring with a carboxylic ester group
containing an allyl moiety.[1] Understanding its physical and chemical properties is crucial for
its application and for ensuring the quality and consistency of research data.

Comparative Analysis of Physicochemical
Properties

The following table summarizes the key physical and chemical properties of Allyl 2-furoate as
reported in the literature, alongside the properties of Ethyl 2-furoate for a comparative
perspective.
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Property Allyl 2-furoate Ethyl 2-furoate
CAS Number 4208-49-5[3] 614-99-3[1]
Molecular Formula CsHsOs[1][4] C7HsOs3[5]

Molecular Weight 152.15 g/mol [1][4] 140.14 g/mol [5]
Colorless to yellow clear Colorless liquid/White solid[1]

Appearance -
liquid[5][6] [7]

- , 206-209 °C at 760 mm Hg[3]

Boiling Point 196 °C at 760 mm Hg[4][5]
[51[6]

Density 1.181 g/mL at 25 °C[3][7][8] 1.117 g/mL at 25 °C[4][5]1[7]

Refractive Index

1.4945 - 1.495 at 20 °C[2][3][5]

~1.4797 at 20.8 °C[5]

Flash Point 96.11 °C (205 °F)[5][6] 70 °C (158 °F)[5]
Very slightly soluble in water; ) )
. T ] ) Insoluble in water; soluble in
Solubility miscible with alcohol and oils.

[1]

ethanol.[4][5]

Experimental Protocols for Property Verification

To ensure the accuracy of the properties of a given sample of Allyl 2-furoate, the following

standard experimental protocols can be employed.

1. Determination of Boiling Point (Capillary Method)

The boiling point is a critical physical property for identifying and assessing the purity of a

liquid. The capillary method is a common and reliable technique.[9][10]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating source (e.g., Bunsen burner), and heat-transfer fluid (e.g., mineral oil).[10]

e Procedure:

o Fill the small test tube with 2-3 mL of the Allyl 2-furoate sample.
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o Place the capillary tube into the test tube with the open end submerged in the liquid.

o Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

o Place the assembly in the Thiele tube filled with the heat-transfer fluid.
o Gently heat the side arm of the Thiele tube.[10]
o Observe for a continuous stream of bubbles emerging from the capillary tube.

o Remove the heat and record the temperature at which the liquid just begins to enter the
capillary tube. This temperature is the boiling point.[11]

o Record the ambient barometric pressure, as boiling points are pressure-dependent.[12]
2. Measurement of Density (Digital Density Meter)

Modern digital density meters provide a rapid and highly accurate method for determining the
density of liquids, often based on the oscillating U-tube principle. This method is standardized
by ASTM D4052.[3][13]

o Apparatus: A digital density meter.
e Procedure:

o Calibrate the instrument with dry air and deionized water according to the manufacturer's
instructions.

o Ensure the measuring cell is clean and dry.

o Inject a small volume (typically 0.5-1 mL) of the Allyl 2-furoate sample into the
instrument.[14]

o The instrument will measure the oscillation frequency of the U-tube containing the sample
and calculate the density.
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o Record the density value and the measurement temperature. The accepted units are g/mL
or kg/m 3.[2][13]

3. Determination of Refractive Index (Abbe Refractometer)

The refractive index is a fundamental physical property that is highly sensitive to the purity of a
substance. The measurement is typically performed using an Abbe refractometer, and standard
methods are described in ASTM D1218.[15][16]

o Apparatus: Abbe refractometer with a light source and a constant temperature water bath.

e Procedure:

[¢]

Calibrate the refractometer using a standard of known refractive index.
o Ensure the prism surfaces are clean and dry.
o Apply a few drops of the Allyl 2-furoate sample onto the prism.

o Close the prisms and allow the sample to reach the desired temperature (e.g., 20 °C) by
circulating water from the water bath.

o Adjust the instrument to bring the dividing line between the light and dark fields into the
center of the crosshairs.

o Read the refractive index from the instrument's scale.

Workflow for Chemical Property Verification

The following diagram illustrates a standardized workflow for the cross-verification of the
physical and chemical properties of a chemical sample like Allyl 2-furoate.
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Caption: Workflow for the verification of Allyl 2-furoate properties.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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